Cas no 92492-17-6 (1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester)

1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester structure
92492-17-6 structure
Product Name:1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester
CAS No:92492-17-6
MF:C11H19NO2
MW:197.27406334877
CID:736041
PubChem ID:71329060
Update Time:2025-04-19

1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester
    • ethyl 1-azabicyclo[3.2.2]nonane-2-carboxylate
    • DTXSID00757921
    • 92492-17-6
    • Inchi: 1S/C11H19NO2/c1-2-14-11(13)10-4-3-9-5-7-12(10)8-6-9/h9-10H,2-8H2,1H3
    • InChI Key: VOEGLDOUEFECRZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCC2CCN1CC2)=O

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų
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